Cas no 6960-42-5 (7-nitro-1H-indole)

7-nitro-1H-indole structure
7-nitro-1H-indole structure
Product Name:7-nitro-1H-indole
CAS No:6960-42-5
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD00005683
CID:47119
PubChem ID:23396
Update Time:2025-04-18

7-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 7-Nitro-1H-indole
    • n-Methylindole
    • 7-Nitroindole
    • 1H-Indole,7-nitro
    • 7-Nitro-indol
    • INDOLE,7-NITRO
    • NSC 69874
    • 1H-Indole, 7-nitro-
    • INDOLE, 7-NITRO-
    • LZJGQIVWUKFTRD-UHFFFAOYSA-N
    • 7-nitro indole
    • NSC69874
    • PubChem7441
    • KSC353K7L
    • 1H-Indole, 7-nitro- (9CI)
    • STK249657
    • SBB003947
    • RW2304
    • LS20785
    • TRA0042365
    • N0685
    • SCHEMBL259909
    • PS-5704
    • AKOS005207160
    • HY-W001974
    • AM20060938
    • 7-Nitroindole, 97%
    • CS-W001974
    • DTXSID20219879
    • A9204
    • CHEMBL164632
    • N-3040
    • SY004017
    • Z1255382963
    • AC-3141
    • NSC-69874
    • EN300-118948
    • FT-0621473
    • 6960-42-5
    • 5-20-07-00044 (Beilstein Handbook Reference)
    • BRN 0130874
    • AB00500
    • MFCD00005683
    • DB-012440
    • DTXCID20142370
    • 7-nitro-1H-indole
    • MDL： MFCD00005683
    • Inchi： 1S/C8H6N2O2/c11-10(12)7-3-1-2-6-4-5-9-8(6)7/h1-5,9H
    • InChI Key： LZJGQIVWUKFTRD-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CC=CC2C=CNC=21)=O
    • BRN： 0130874

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.6
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.3264 (rough estimate)
  • Melting Point: 94-98 °C (lit.)
  • Boiling Point: 362.6°C at 760 mmHg
  • Flash Point: 173.1℃
  • Refractive Index: 1.5770 (estimate)
  • Water Partition Coefficient: Slightly soluble
  • PSA: 61.61000
  • LogP: 2.59930
  • Solubility: Not available

7-nitro-1H-indole Security Information

  • Symbol: GHS08
  • Signal Word：Warning
  • Hazard Statement： H341
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 68
  • Safety Instruction： S36/37-S45
  • RTECS：NM1169000
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT-HARMFUL
  • Storage Condition：Sealed in dry,Room Temperature
  • Safety Term：S36/37;S45
  • Risk Phrases：R68

7-nitro-1H-indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-nitro-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 6960-42-5 97%
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Matrix Scientific
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7-nitro-1H-indole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6960-42-5)7-硝基吲哚
Order Number:LE2475162
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6960-42-5)7-nitro-1H-indole
Order Number:A9204
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:13
Price ($):960.0/204.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6960-42-5)7-硝基吲哚
LE2475162
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:6960-42-5)7-nitro-1H-indole
A9204
Purity:99%/99%
Quantity:500g/100g
Price ($):960.0/204.0
Email